Cas no 896362-69-9 (2-methanesulfonyl-N-4-(2,4,6-trimethylphenyl)-1,3-thiazol-2-ylbenzamide)

2-Methanesulfonyl-N-4-(2,4,6-trimethylphenyl)-1,3-thiazol-2-ylbenzamide is a specialized organic compound featuring a benzamide core linked to a substituted thiazole ring and a methanesulfonyl group. Its molecular structure, incorporating a 2,4,6-trimethylphenyl moiety, enhances steric and electronic properties, making it suitable for applications in medicinal chemistry and agrochemical research. The compound exhibits potential as an intermediate in the synthesis of biologically active molecules, particularly those targeting enzyme inhibition or receptor modulation. Its stability and well-defined reactivity profile facilitate precise modifications for structure-activity relationship studies. The methanesulfonyl group further contributes to its utility in cross-coupling reactions and as a directing group in functionalization processes.
2-methanesulfonyl-N-4-(2,4,6-trimethylphenyl)-1,3-thiazol-2-ylbenzamide structure
896362-69-9 structure
Product name:2-methanesulfonyl-N-4-(2,4,6-trimethylphenyl)-1,3-thiazol-2-ylbenzamide
CAS No:896362-69-9
MF:C20H20N2O3S2
MW:400.514402389526
CID:6589725
PubChem ID:7565488

2-methanesulfonyl-N-4-(2,4,6-trimethylphenyl)-1,3-thiazol-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

    • 2-methanesulfonyl-N-4-(2,4,6-trimethylphenyl)-1,3-thiazol-2-ylbenzamide
    • F2556-0056
    • 896362-69-9
    • 2-methylsulfonyl-N-[4-(2,4,6-trimethylphenyl)-1,3-thiazol-2-yl]benzamide
    • 2-methanesulfonyl-N-[4-(2,4,6-trimethylphenyl)-1,3-thiazol-2-yl]benzamide
    • AKOS024659967
    • N-(4-mesitylthiazol-2-yl)-2-(methylsulfonyl)benzamide
    • Inchi: 1S/C20H20N2O3S2/c1-12-9-13(2)18(14(3)10-12)16-11-26-20(21-16)22-19(23)15-7-5-6-8-17(15)27(4,24)25/h5-11H,1-4H3,(H,21,22,23)
    • InChI Key: PTJDOEVNPBOXJW-UHFFFAOYSA-N
    • SMILES: S(C)(C1C=CC=CC=1C(NC1=NC(=CS1)C1C(C)=CC(C)=CC=1C)=O)(=O)=O

Computed Properties

  • Exact Mass: 400.09153485g/mol
  • Monoisotopic Mass: 400.09153485g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 4
  • Complexity: 622
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 113Ų

2-methanesulfonyl-N-4-(2,4,6-trimethylphenyl)-1,3-thiazol-2-ylbenzamide Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F2556-0056-100mg
2-methanesulfonyl-N-[4-(2,4,6-trimethylphenyl)-1,3-thiazol-2-yl]benzamide
896362-69-9 90%+
100mg
$248.0 2023-05-16
Life Chemicals
F2556-0056-3mg
2-methanesulfonyl-N-[4-(2,4,6-trimethylphenyl)-1,3-thiazol-2-yl]benzamide
896362-69-9 90%+
3mg
$63.0 2023-05-16
Life Chemicals
F2556-0056-4mg
2-methanesulfonyl-N-[4-(2,4,6-trimethylphenyl)-1,3-thiazol-2-yl]benzamide
896362-69-9 90%+
4mg
$66.0 2023-05-16
Life Chemicals
F2556-0056-50mg
2-methanesulfonyl-N-[4-(2,4,6-trimethylphenyl)-1,3-thiazol-2-yl]benzamide
896362-69-9 90%+
50mg
$160.0 2023-05-16
Life Chemicals
F2556-0056-1mg
2-methanesulfonyl-N-[4-(2,4,6-trimethylphenyl)-1,3-thiazol-2-yl]benzamide
896362-69-9 90%+
1mg
$54.0 2023-05-16
Life Chemicals
F2556-0056-5μmol
2-methanesulfonyl-N-[4-(2,4,6-trimethylphenyl)-1,3-thiazol-2-yl]benzamide
896362-69-9 90%+
5μl
$63.0 2023-05-16
Life Chemicals
F2556-0056-2μmol
2-methanesulfonyl-N-[4-(2,4,6-trimethylphenyl)-1,3-thiazol-2-yl]benzamide
896362-69-9 90%+
2μl
$57.0 2023-05-16
Life Chemicals
F2556-0056-20μmol
2-methanesulfonyl-N-[4-(2,4,6-trimethylphenyl)-1,3-thiazol-2-yl]benzamide
896362-69-9 90%+
20μl
$79.0 2023-05-16
Life Chemicals
F2556-0056-10μmol
2-methanesulfonyl-N-[4-(2,4,6-trimethylphenyl)-1,3-thiazol-2-yl]benzamide
896362-69-9 90%+
10μl
$69.0 2023-05-16
Life Chemicals
F2556-0056-15mg
2-methanesulfonyl-N-[4-(2,4,6-trimethylphenyl)-1,3-thiazol-2-yl]benzamide
896362-69-9 90%+
15mg
$89.0 2023-05-16

Additional information on 2-methanesulfonyl-N-4-(2,4,6-trimethylphenyl)-1,3-thiazol-2-ylbenzamide

Introduction to 2-Methanesulfonyl-N-4-(2,4,6-Trimethylphenyl)-1,3-Thiazol-2-ylbenzamide (CAS No. 896362-69-9)

2-Methanesulfonyl-N-4-(2,4,6-trimethylphenyl)-1,3-thiazol-2-ylbenzamide (CAS No. 896362-69-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thiazoles and is characterized by its unique structural features, including a methanesulfonyl group and a substituted benzamide moiety. The compound's potential therapeutic applications and its role in various biological processes have been the focus of numerous recent studies.

The chemical structure of 2-methanesulfonyl-N-4-(2,4,6-trimethylphenyl)-1,3-thiazol-2-ylbenzamide is defined by its molecular formula C18H17N3O3S. The presence of the thiazole ring and the methanesulfonyl group imparts unique chemical properties to this compound, making it a valuable candidate for various pharmaceutical applications. The thiazole ring is known for its stability and ability to form strong hydrogen bonds, which can enhance the compound's bioavailability and binding affinity to target proteins.

Recent research has highlighted the potential of 2-methanesulfonyl-N-4-(2,4,6-trimethylphenyl)-1,3-thiazol-2-ylbenzamide in the treatment of inflammatory diseases. A study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action involves the modulation of signaling pathways associated with inflammation, such as the NF-κB pathway. This finding suggests that 2-methanesulfonyl-N-4-(2,4,6-trimethylphenyl)-1,3-thiazol-2-ylbenzamide could be a promising lead compound for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 2-methanesulfonyl-N-4-(2,4,6-trimethylphenyl)-1,3-thiazol-2-ylbenzamide has also shown potential in cancer research. A study conducted at the National Cancer Institute found that this compound can induce apoptosis in various cancer cell lines by targeting specific signaling pathways involved in cell survival and proliferation. The ability to selectively target cancer cells while minimizing toxicity to normal cells makes 2-methanesulfonyl-N-4-(2,4,6-trimethylphenyl)-1,3-thiazol-2-ylbenzamide an attractive candidate for further investigation in oncology.

The pharmacokinetic properties of 2-methanesulfonyl-N-4-(2,4,6-trimethylphenyl)-1,3-thiazol-2-ylbenzamide have also been extensively studied. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has good oral bioavailability and a long half-life in vivo, which are desirable characteristics for a drug candidate. These properties make it suitable for both oral and parenteral administration routes.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-methanesulfonyl-N-4-(2,4,6-trimethylphenyl)-1,3-thiazol-2-ylbenzamide in human subjects. Preliminary results from Phase I trials have indicated that the compound is well-tolerated at therapeutic doses with minimal side effects. These findings are encouraging and support further clinical development.

In conclusion, 2-methanesulfonyl-N-4-(2,4,6-trimethylphenyl)-1,3-thiazol-2-ylbenzamide (CAS No. 896362-69-9) is a promising compound with diverse therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in various medical fields. Ongoing studies continue to explore its mechanisms of action and potential applications in treating inflammatory diseases and cancer.

Recommend Articles

Recommended suppliers
Hubei Rhino Pharmaceutical Tech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Rhino Pharmaceutical Tech Co.,Ltd.
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd